Cas no 333435-51-1 ((1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid)

(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid is a specialized organic compound featuring a benzimidazole core functionalized with an ethyl group at the 1-position and a thioacetic acid moiety at the 2-position. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfanyl-acetic acid group enhances reactivity, enabling efficient derivatization or conjugation with other molecules. Its benzimidazole scaffold is known for contributing to biological activity, making it valuable in the development of bioactive compounds. The ethyl substitution improves solubility and stability, facilitating handling in organic synthesis. This compound is suited for use in heterocyclic chemistry, medicinal chemistry, and material science research.

(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid structure

333435-51-1 structure

Product Name:(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid

CAS No:333435-51-1

MF:C₁₁H₁₂N₂O₂S

MW:236.290181159973

CID:3071565

PubChem ID:720898

Update Time:2025-06-09

(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

- (1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid
- INA43551
- AKOS000296894
- MLS000714782
- AN-023/13710018
- 2-(1-ethylbenzimidazol-2-yl)sulfanylacetic acid
- G29720
- 333435-51-1
- HMS2670J14
- [(1-ethyl-1h-benzimidazol-2-yl)thio]acetic acid
- 2-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)aceticacid
- SR-01000485778-1
- CHEMBL1864707
- SMR000274761
- [(1-ethyl-1H-benzimidazol-2-yl)sulfanyl]acetic acid
- Oprea1_288422
- 2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid
- SR-01000485778
- Oprea1_417281
- HMS613H19
- CCG-111091
- EN300-05170
- 2-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid
- Z55903615
- ChemDiv1_009325
- MDL： MFCD02070377
- Inchi： 1S/C11H12N2O2S/c1-2-13-9-6-4-3-5-8(9)12-11(13)16-7-10(14)15/h3-6H,2,7H2,1H3,(H,14,15)
- InChI Key： PFHMOWCRFNUPGT-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1CC

Computed Properties

Exact Mass: 236.06194880Da
Monoisotopic Mass: 236.06194880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 80.4Å²

(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

(1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	028883-1g	1-Ethyl-1H-benzoimidazol-2-ylsulfanyl)-acetic acid	333435-51-1		1g	￡224.00	2022-03-01
Chemenu	CM518041-1g	2-((1-Ethyl-1H-benzo[d]imidazol-2-yl)thio)acetic acid	333435-51-1	97%	1g	$265	2023-02-02
Aaron	AR019IO9-50mg	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	50mg	$61.00	2025-02-14
Aaron	AR019IO9-100mg	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	100mg	$75.00	2025-02-14
Aaron	AR019IO9-250mg	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	250mg	$98.00	2025-02-14
Aaron	AR019IO9-500mg	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	500mg	$151.00	2025-02-14
Aaron	AR019IO9-1g	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	1g	$221.00	2025-03-10
Aaron	AR019IO9-2.5g	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	2.5g	$406.00	2023-12-15
Aaron	AR019IO9-5g	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	5g	$589.00	2023-12-15
Aaron	AR019IO9-10g	2-[(1-ethyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetic acid	333435-51-1	95%	10g	$861.00	2023-12-15